Cas no 880-68-2 (1,4-Benzenebisphosphonic Acid)

1,4-Benzenebisphosphonic Acid structure
1,4-Benzenebisphosphonic Acid structure
1,4-Benzenebisphosphonic Acid
880-68-2
C6H8O6P2
238.071643829346
MFCD00475582
727761
253661094

1,4-Benzenebisphosphonic Acid Properties

Names and Identifiers

    • Phosphonic acid,P.P'-1,4-phenylenebis-
    • 1,4-Phenylenediphosphonic Acid
    • (4-phosphonophenyl)phosphonic acid
    • 1,4-BENZENEBISPHOSPHONIC ACID
    • 1,4-benzenediphosphonic acid
    • 1,4-phenyldiphosphonic acid
    • 1,4-phenylenebisphosphonic acid
    • 4-phosphonophenylphosphonic acid
    • Phenylene-1,4-diphosphonic acid
    • Phosphonic acid,p-phenylenedi
    • p-Phenylenediphosphonic acid
    • Phosphonic acid, p-phenylenedi-
    • 1,4-benzene-diphosphonic acid
    • 1,4-Benzene-bis-phosphonic acid
    • JHDJUJAFXNIIIW-UHFFFAOYSA-N
    • Phosphonic acid,phenylenebis- (9CI)
    • BBL103711
    • KM2570
    • STL557521
    • benzene-1,4-diylbis(phosphonic acid)
    • OR106
    • 1,4-Benzenediphosphonic Acid
    • P.P′-1,4-Phenylenebis[phosphonic acid] (ACI)
    • Phosphonic acid, 1,4-phenylenebis- (9CI)
    • Phosphonic acid, p-phenylenedi- (6CI, 7CI, 8CI)
    • (4-Phosphonophenyl)phosphonic acid
    • 1,4-Benzenebis(phosphonic acid)
    • 1,4-Diphosphonobenzene
    • 1,4-Phenylenebis(phosphonate)
    • 1,4-Phenylenediphosphonic acid
    • p-Phenylenebis(phosphonic acid)
    • 1,4-Benzenebisphosphonic acid, 95%
    • doi:10.14272/JHDJUJAFXNIIIW-UHFFFAOYSA-N.1
    • 880-68-2
    • SCHEMBL2171752
    • AKOS017345057
    • 1,4-Phenylenebis(phosphonic acid)
    • 1,4-phenylenediphosphonic acid
    • P2303
    • 1,4-Benzenebisphosphonic acid
    • SY050915
    • 1,4-phenylenediphosphonicacid
    • MFCD00475582
    • 1,4-Phenylenediphosphonic Acid, >/=98%
    • DTXSID30236754
    • (4-phosphonophenyl)phosphonic Acid
    • 10.14272/JHDJUJAFXNIIIW-UHFFFAOYSA-N.1
    • CS-0141695
    • T73029
    • +Expand
    • MFCD00475582
    • JHDJUJAFXNIIIW-UHFFFAOYSA-N
    • 1S/C6H8O6P2/c7-13(8,9)5-1-2-6(4-3-5)14(10,11)12/h1-4H,(H2,7,8,9)(H2,10,11,12)
    • O=P(C1C=CC(P(O)(O)=O)=CC=1)(O)O

Computed Properties

  • 237.98000
  • 4
  • 6
  • 2
  • 369.109662
  • 14
  • 253
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -2
  • 115

Experimental Properties

  • -0.70740
  • 134.68000

1,4-Benzenebisphosphonic Acid Security Information

1,4-Benzenebisphosphonic Acid Customs Data

  • 2931900090
  • China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,4-Benzenebisphosphonic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GV8U-200mg
1,4-BENZENEBISPHOSPHONIC ACID
880-68-2 >98.0%(T)(HPLC)
200mg
$82.00
A2B Chem LLC
AH86190-200mg
1,4-Benzenebisphosphonic acid
880-68-2 >98.0%(T)(HPLC)
200mg
$69.00
Aaron
AR00GVH6-100mg
1,4-BENZENEBISPHOSPHONIC ACID
880-68-2 98%
100mg
$42.00
abcr
AB147488-200 mg
1,4-Benzenebisphosphonic acid, 95%; .
880-68-2 95%
200 mg
€94.00 2023-07-20
Ambeed
A733299-100mg
1,4-Phenylenediphosphonic acid
880-68-2 98%
100mg
$64.0
Apollo Scientific
OR10672-250mg
Benzene-1,4-diphosphonic acid
880-68-2
250mg
£28.00 2023-09-01
eNovation Chemicals LLC
D124344-5g
1,4-BENZENEBISPHOSPHONICACID
880-68-2 95%
5g
$1280 2022-10-15
TRC
B185295-2.5mg
1,4-Benzenebisphosphonic Acid
880-68-2
2.5mg
$ 50.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTJ503-100mg
Phosphonic acid, P.P′-1,4-phenylenebis-(4-phosphonophenyl)phosphonic acid
880-68-2 95%
100mg
¥317.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P160737-200MG
1,4-Phenylenediphosphonic Acid
880-68-2 >98.0%(HPLC)(T)
200MG
¥441.00

1,4-Benzenebisphosphonic Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Bromotrimethylsilane Solvents: Dichloromethane ;  1 min, rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Water ;  0 °C
Reference
Efficient energy and electron transfer between donor and acceptor chromophores in aluminophosphate hybrid materials
Lo, Chih-Yuan; et al, Journal of the Chinese Chemical Society (Taipei, 2010, 57, 539-546

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  reflux
2.1 Reagents: Hydrochloric acid Solvents: Water ;  reflux
Reference
Molecular Design of Bisphosphonates To Adjust Their Reactivity toward Metal Sources for the Surfactant-Assisted Synthesis of Mesoporous Films
Kimura, Tatsuo, Angewandte Chemie, 2017, 56(43), 13459-13463

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Triisopropyl phosphite Catalysts: Tetrakis(triphenylphosphine)palladium ;  2 h, 120 °C; 3 d, 200 °C
Reference
Enhancement of Proton Conductivity in Nonporous Metal-Organic Frameworks: The Role of Framework Proton Density and Humidity
Pili, Simona; et al, Chemistry of Materials, 2018, 30(21), 7593-7602

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Triethyl phosphite ,  Nickel bromide Solvents: 1,3-Diisopropylbenzene ;  6 h, rt → 160 °C; 160 °C → 180 °C; 24 h, 180 °C; 180 °C → 120 °C; 48 h, > rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  110 °C
Reference
Organic-Inorganic Hybrids Assembled from Lanthanide and 1,4-Phenylenebis(phosphonate)
Amghouz, Zakariae; et al, Crystal Growth & Design, 2011, 11(12), 5289-5297

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 5, rt
Reference
Efficient energy and electron transfer between donor and acceptor chromophores in aluminophosphate hybrid materials
Lo, Chih-Yuan; et al, Journal of the Chinese Chemical Society (Taipei, 2010, 57, 539-546

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Acetone ,  Water ;  5 d, 210 °C
Reference
Reversible Dehydration Behavior Reveals Coordinatively Unsaturated Metal Sites in Microporous Aluminum Phosphonates
Kinnibrugh, Tiffany L.; et al, Crystal Growth & Design, 2014, 14(10), 4976-4984

Synthetic Circuit 7

Reaction Conditions
1.1 Catalysts: Nickel dichloride ;  30 min, 150 °C
1.2 4 h, 150 °C; 8 h, 150 °C; 150 °C → rt
2.1 Reagents: Bromotrimethylsilane Solvents: Dichloromethane ;  1 min, rt; 4 h, rt; rt → 0 °C
2.2 Reagents: Water ;  0 °C
Reference
Efficient energy and electron transfer between donor and acceptor chromophores in aluminophosphate hybrid materials
Lo, Chih-Yuan; et al, Journal of the Chinese Chemical Society (Taipei, 2010, 57, 539-546

1,4-Benzenebisphosphonic Acid Raw materials

1,4-Benzenebisphosphonic Acid Preparation Products

1,4-Benzenebisphosphonic Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:880-68-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:880-68-2)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:880-68-2)
TANG SI LEI
15026964105
2881489226@qq.com

1,4-Benzenebisphosphonic Acid Related Literature

880-68-2 (1,4-Benzenebisphosphonic Acid) Related Products

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Amadis Chemical Company Limited
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